4(1H)-Pyrimidinone, 2-(butylthio)-

• CAS No.: 54774-97-9
• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 2-butylsulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C8H12N2OS/c1-2-3-6-12-8-9-5-4-7(11)10-8/h4-5H,2-3,6H2,1H3,(H,9,10,11)
• InChI Key: FCXIAZMHGVYTNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC=CC(=O)N1

Description

4(1H)-Pyrimidinone, 2-(butylthio)- is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Thioxo-2,3-dihydro-1H-pyrimidin-4-one (12.8 g) was added to a solution of NaOH (8.0 g) in water (70 mL). After complete dissolution of the solids butyl iodide (12.4 mL) was added to the solution and the resulting mixture was stirred at RT overnight. A second aliquot of butyl iodide (1.2 mL) was then added and the reaction mixture was stirred for 24 h. A third aliquot of butyl iodide (1.2 mL) was added and the resulting mixture was stirred for 6 days. Glacial acetic acid (5.5 mL) was added and the reaction mixture was stirred for 30 min, it was then stored at 4° C. overnight. The precipitate formed was collected by filtration and dried under reduced pressure to give 12.3 g of 2-butylsulfanyl-3H-pyrimidin-4-one.